Cas no 477869-44-6 (1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine)

• Product Name: 1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine
• CAS No: 477869-44-6
• CID: 4652750
• Update Time: 2025-05-17

1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine

Additional information on 1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine

Introduction to 1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine (CAS No. 477869-44-6)

1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine, a compound with the CAS number 477869-44-6, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 4-methylphenylsulfanyl and 3-nitrophenyl substituents, contribute to its unique chemical properties and biological interactions.

The< strong>1-(4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl)methyl)piperidine structure is characterized by a piperidine ring linked to a benzene ring that carries both a sulfanyl group and a nitro group. This combination of functional groups makes the compound highly versatile, enabling it to interact with various biological targets. The presence of the nitro group introduces a region of electron-withdrawing character, which can influence the electronic properties and reactivity of the molecule. Meanwhile, the sulfanyl group provides a site for hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets.

In recent years, there has been growing interest in developing novel piperidine-based compounds for their potential applications in drug discovery. Piperidine derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and inflammation. The specific structure of 1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine positions it as a candidate for further exploration in these fields.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The< strong>piperidine core is a common scaffold in many drugs due to its ability to modulate biological activity through various mechanisms. By incorporating specific substituents like the< strong>4-methylphenylsulfanyl and< strong>3-nitrophenyl groups, researchers can fine-tune the properties of the molecule to achieve desired effects.

The< strong>CAS number 477869-44-6 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patents. This standardized naming system ensures that researchers around the world can accurately reference and utilize this compound in their studies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine for potential biological activity. These computational methods allow researchers to predict how different structural modifications might affect the biological properties of a molecule, thereby accelerating the drug discovery process. The< strong>piperidine derivative, with its unique structural features, is well-suited for such computational studies.

In addition to computational approaches, experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the structure and purity of 1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine. These techniques provide detailed information about the molecular structure, which is crucial for understanding its reactivity and biological interactions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and transition metal catalysis, are often employed to construct the complex framework of< strong>piperidine derivatives. These synthetic strategies are critical for producing compounds with the desired structural features and biological properties.

The< strong>bioactivity of 1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine has been explored in several preclinical studies. These studies have shown that the compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may have inhibitory effects on certain enzymes relevant to inflammatory processes.

The< strong-pharmacokinetic profile of this compound is another critical aspect that needs to be evaluated during drug development. Factors such as solubility, stability, and metabolic clearance play a significant role in determining whether a compound can progress to clinical trials. Understanding these parameters helps researchers design more effective dosing regimens and optimize formulations for therapeutic use.

In conclusion, 1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine (CAS No. 477869-44-6) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable candidate for further exploration in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will continue to play a significant role in advancing medical science.